3,5-Dihydroxy-4-methoxybenzoic acid

• IUPAC Name: 3,5-dihydroxy-4-methoxybenzoic acid
• InChI: InChI=1S/C8H8O5/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,9-10H,1H3,(H,11,12)
• InChI Key: UBXDWYFLYYJQFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1O)C(=O)O)O
• Molecular Formula: C8H8O5
• DSSTOX Substance ID: DTXSID8063412
• Molecular Weight: 184.15 g/mol
• Physical Description: Solid
• CAS No.: 4319-02-2

Description

3,5-Dihydroxy-4-methoxybenzoic acid, commonly referred to as DHMBA, is a naturally occurring phenolic compound found in various plants and animals. It has a broad range of applications in scientific research due to its antioxidant, anti-inflammatory, antimicrobial, and anti-cancer properties. In this article, we will explore the synthesis method of DHMBA, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Microbial Oxidation and Methanol Production

A study by Donnelly and Dagley (1980) explored the microbial oxidation of various benzoic acids, including compounds structurally similar to 3,5-dihydroxy-4-methoxybenzoic acid, by Pseudomonas putida. This research demonstrated the ability of specific microbial strains to oxidize methoxybenzoic acids, potentially leading to the production of methanol and other compounds. This finding is significant for understanding microbial pathways and their applications in biotechnology and environmental science. See Donnelly and Dagley (1980).

Encapsulation for Controlled Release

Hong, Oh, and Choy (2008) investigated the encapsulation of vanillic acid, a compound structurally related to this compound, into layered double hydroxide (LDH) nanoparticles. This study highlights the potential of using such compounds in the controlled release of flavors and aromas in food and pharmaceutical industries. This encapsulation technology could be applied to similar compounds like this compound. Read more at Hong, Oh, and Choy (2008).

Novel Compounds Isolation

Ali, Ahmad, Zahid, and Tareen (1998) isolated new benzoic acid derivatives, including ethyl 3,5-dihydroxy-4-methoxybenzoate, from the aerial parts of Stocksia brahuica. The identification and isolation of such novel compounds expand the library of naturally occurring chemicals and provide a basis for further pharmacological and biochemical studies. Discover more at Ali et al. (1998).

Glycosidase and Glycogen Phosphorylase Inhibition

Li et al. (2008) isolated compounds from Cyclocarya paliurus leaves, including 2-amino-3,4-dihydroxy-5-methoxybenzoic acid, a compound similar to this compound. These compounds exhibited significant inhibitory activities against alpha-glucosidase and glycogen phosphorylase, enzymes relevant in diabetes management. This research points to the potential use of such compounds in developing new treatments for metabolic disorders. Further details can be found in Li et al. (2008).

Safety and Hazards

While specific safety and hazard information for 3,5-Dihydroxy-4-methoxybenzoic acid is not available, general precautions include avoiding contact with skin and eyes, not breathing dust, and not ingesting. If swallowed, immediate medical assistance should be sought.

Mechanism of Action

Target of Action

3,5-Dihydroxy-4-methoxybenzoic acid, also known as 4-O-Methylgallic acid, is a naturally occurring phenolic compound found in various plants and animals . It exhibits antioxidant, anti-inflammatory, antibacterial, and antitumor activities

Mode of Action

It is known to exhibit potent antioxidant capacity . As an antioxidant, it likely neutralizes harmful free radicals in the body, thereby preventing oxidative stress and damage to cells. It also inhibits the proliferation of Caco-2 cells, a human epithelial colorectal adenocarcinoma cell line, with an IC50 value of 24.1 μM . This suggests that it may interfere with cell cycle progression or induce cell death in cancer cells.

Biochemical Pathways

Given its antioxidant, anti-inflammatory, antibacterial, and antitumor activities , it likely impacts multiple pathways related to these processes. For instance, as an antioxidant, it may be involved in pathways that neutralize reactive oxygen species. As an anti-inflammatory agent, it could affect pathways related to the immune response.

Pharmacokinetics

Its solubility in dmso and methanol suggests that it may be well-absorbed in the body

Result of Action

The molecular and cellular effects of this compound’s action are likely diverse, given its broad range of activities. Its antioxidant activity can protect cells from oxidative damage, while its anti-inflammatory activity can modulate the immune response. Its antibacterial activity can help combat bacterial infections. Moreover, its antitumor activity, as demonstrated by its ability to inhibit the proliferation of Caco-2 cells , suggests it may induce cell death in cancer cells or inhibit their growth.

Biochemical Analysis

Biochemical Properties

3,5-Dihydroxy-4-methoxybenzoic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the key interactions is with catechol O-methyltransferase (COMT), an enzyme that installs a methyl group onto one of the vicinal hydroxyl groups of a catechol derivative . This interaction is essential for the compound’s antioxidant activity, as it helps in scavenging free radicals and reducing oxidative stress. Additionally, this compound exhibits anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes, thereby reducing the production of pro-inflammatory mediators .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been shown to inhibit the proliferation of Caco-2 cells, a type of human colon cancer cell line, with an IC50 value of 24.1 μM . This compound also induces apoptosis in cancer cells, contributing to its antitumor effects. Furthermore, this compound influences cell signaling pathways, such as the NF-κB pathway, which plays a critical role in regulating immune response and inflammation . It also affects gene expression by modulating the activity of transcription factors involved in cellular metabolism and stress response.

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. The compound binds to specific biomolecules, such as enzymes and receptors, to exert its effects. For instance, it inhibits the activity of COX enzymes by binding to their active sites, thereby preventing the conversion of arachidonic acid to prostaglandins . Additionally, this compound activates antioxidant response elements (ARE) in the cell, leading to the upregulation of genes involved in antioxidant defense . This activation is mediated through the binding of the compound to nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates the expression of antioxidant proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, especially when exposed to light and air . Long-term studies have shown that this compound maintains its antioxidant and anti-inflammatory properties for several weeks when stored properly. Its efficacy may decrease over time due to gradual degradation. In in vitro studies, the compound has demonstrated sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low to moderate doses, the compound exhibits significant antioxidant and anti-inflammatory effects without causing any adverse effects . At high doses, it may induce toxicity and adverse effects, such as liver damage and gastrointestinal disturbances. Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage, indicating that higher doses do not necessarily result in increased benefits . These findings highlight the importance of optimizing the dosage to achieve the desired therapeutic effects while minimizing potential toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It undergoes phase I and phase II metabolism in the liver, where it is converted into various metabolites through oxidation, reduction, and conjugation reactions . The primary enzymes involved in its metabolism include cytochrome P450 enzymes, which catalyze the oxidation of the compound, and UDP-glucuronosyltransferases (UGTs), which facilitate its conjugation with glucuronic acid . These metabolic processes enhance the compound’s solubility and facilitate its excretion from the body. Additionally, this compound can influence metabolic flux by modulating the activity of key metabolic enzymes, thereby affecting the levels of various metabolites.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is actively transported across cell membranes by solute carrier (SLC) transporters, such as organic anion transporters (OATs) and organic cation transporters (OCTs) . Once inside the cell, this compound can bind to intracellular proteins, such as albumin and glutathione, which facilitate its distribution to various cellular compartments . The compound’s localization and accumulation within tissues are influenced by factors such as tissue-specific expression of transporters and binding proteins, as well as its affinity for different cellular components.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and signaling molecules . It can also be transported to specific organelles, such as the mitochondria and the nucleus, through targeting signals and post-translational modifications . In the mitochondria, this compound exerts its antioxidant effects by scavenging reactive oxygen species (ROS) and protecting mitochondrial DNA from oxidative damage . In the nucleus, the compound can modulate gene expression by interacting with transcription factors and chromatin remodeling complexes .

Synthesis routes and methods

Procedure details

Treatment of 4-bromo-3,5-dihydroxybenzoic acid (23.3 g, 0.1 mole) with sodium methoxide (18.5 g, 0.8 g atom) in an analogous procedure to that of Example 9 with a 9 hour reflux yielded 12 g (theory 18.4 g) of a white solid, m.p 238°-42° C. NMR showed this to be 45% title product and 55% starting material.